2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-2-yl)methyl-cyclopropylamino]ethanol
• InChI: InChI=1S/C18H28N2O/c21-13-12-20(17-9-10-17)15-18-8-4-5-11-19(18)14-16-6-2-1-3-7-16/h1-3,6-7,17-18,21H,4-5,8-15H2
• InChI Key: IEQTULLHKUGKQD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN(CCO)C2CC2)CC3=CC=CC=C3
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol

Description

2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol is a piperidine-based compound characterized by a benzyl-substituted piperidine core, a cyclopropylamino group, and an ethanol side chain. Its structural complexity arises from the integration of a bicyclic piperidine moiety, a strained cyclopropane ring, and polar hydroxyl functionality.

The compound’s synthesis and commercial availability were documented by CymitQuimica, though it is currently listed as discontinued, possibly due to challenges in synthesis, stability, or preliminary efficacy profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol typically involves multiple steps, starting with the preparation of the piperidine derivative. One common method involves the reaction of benzyl chloride with piperidine to form 1-benzylpiperidine. This intermediate is then reacted with cyclopropylamine under controlled conditions to introduce the cyclopropyl group. Finally, the ethanol moiety is introduced through a reaction with ethylene oxide or a similar reagent .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, often employing continuous flow reactors to enhance yield and purity. Catalysts and specific reaction conditions, such as temperature and pressure, are carefully controlled to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzyl and cyclopropyl positions, using reagents like sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, mild temperatures.

Substitution: Sodium hydride, lithium diisopropylamide, aprotic solvents.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Reduced piperidine derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, including analgesic and anti-inflammatory effects.

Industry: Utilized in the production of specialty chemicals and as a building block for more complex compounds

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol involves its interaction with specific molecular targets, such as enzymes and receptors. The piperidine ring is known to interact with neurotransmitter receptors, potentially modulating their activity. The cyclopropyl group may enhance the compound’s binding affinity and specificity, while the ethanol moiety can influence its solubility and bioavailability .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations Among Piperidine Derivatives

The compound belongs to a broader class of N-substituted piperidine ethanolamines. highlights structurally related analogues with variations in:

• Piperidine substitution position (2-yl vs. 3-yl or 4-yl).
• Amino group substituents (cyclopropyl, isopropyl, methyl).
• Backbone modifications (e.g., pyrrolidine vs. piperidine rings, chloroacetamide derivatives).

Table 1: Key Structural and Hypothetical Pharmacological Differences

Compound Name (from )	Substitution Position	Amino Group	Backbone Modification	Hypothetical Properties
2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol (Target)	Piperidin-2-yl	Cyclopropyl	Ethanol side chain	Enhanced lipophilicity due to benzyl; potential metabolic instability from cyclopropane strain
2-[((S)-1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol (Analogue 1)	Piperidin-3-yl	Cyclopropyl	Ethanol side chain	Altered binding conformation due to 3-yl substitution; possible improved target engagement
N1-(1-Benzyl-piperidin-3-ylmethyl)-N1-methyl-ethane-1,2-diamine (Analogue 2)	Piperidin-3-yl	Methyl	Ethylene diamine	Reduced steric hindrance; higher solubility but lower CNS penetration
N1-((S)-1-Benzyl-pyrrolidin-3-yl)-N1-cyclopropyl-ethane-1,2-diamine (Analogue 5)	Pyrrolidin-3-yl	Cyclopropyl	Ethylene diamine	Compact pyrrolidine ring may enhance rigidity and selectivity

Impact of Substituent Position and Ring Strain

• Piperidine Substitution Position : The 2-yl substitution in the target compound may confer distinct conformational preferences compared to 3-yl or 4-yl analogues (e.g., Analogue 1). This could influence interactions with hydrophobic binding pockets or enzymes like cytochrome P450 isoforms .
• Cyclopropyl vs. This strain might also enhance binding affinity in certain targets by enforcing a specific orientation .
• Benzyl Group : The benzyl moiety enhances lipophilicity, likely improving membrane permeability but possibly reducing aqueous solubility—a common trade-off in CNS drug design .

Biological Activity

The compound 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol is a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features, including a piperidine ring and a cyclopropyl group, suggest various biological activities that warrant detailed exploration.

Structural Characteristics

This compound can be characterized by its molecular formula $C_{16}H_{26}N_2O$. The presence of the benzyl group attached to the nitrogen atom of the piperidine ring is crucial for its biological interactions. The cyclopropyl group adds to its structural complexity, potentially influencing its pharmacological properties.

The mechanism of action for 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol involves interactions with specific molecular targets, such as neurotransmitter receptors and enzymes. The benzyl and piperidine components are essential for binding to these targets, which may lead to alterations in cellular signaling pathways. Research indicates that compounds with similar structures exhibit significant activity against various biological pathways, including analgesic and anti-inflammatory effects.

Biological Activities

Preliminary studies have identified several biological activities associated with this compound:

• Analgesic Properties : Similar compounds have demonstrated analgesic effects, suggesting potential utility in pain management.
• Antinociceptive Effects : The structural similarity to known antinociceptive agents indicates that this compound may also provide relief from pain through central nervous system mechanisms.
• Antimicrobial Activity : There is evidence that derivatives of piperidine possess antimicrobial properties, with some exhibiting significant activity against Gram-positive and Gram-negative bacteria .

Antimicrobial Activity

A study examining the antibacterial effects of related compounds found that some exhibited minimum inhibitory concentration (MIC) values ranging from 20 to 40 µM against Staphylococcus aureus and Escherichia coli. These findings suggest that 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol could have similar or enhanced antimicrobial activity due to its unique structure .

Analgesic and Anti-inflammatory Effects

Research on piperidine derivatives has shown promising results in terms of pain relief and inflammation reduction. For instance, compounds with similar piperidine structures have been effective in preclinical models for pain management, indicating that 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol might also exhibit these properties .

Comparative Analysis of Related Compounds

Compound Name	Structural Features	Notable Activities
1-(Benzylpiperidin-4-yl)methanol	Benzylpiperidine backbone; hydroxymethyl group	Analgesic properties
N-(1-benzylpiperidin-4-yl)propanamide	Benzylpiperidine; amide linkage	Antinociceptive effects
1-(Cyclopropylethynyl)pyrrolidine	Cyclopropane; ethynyl group	Potential anti-inflammatory activity

This table illustrates how the unique combination of structural features in 2-[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-ethanol may confer distinct pharmacological properties not present in its analogs.